Cas no 1111637-80-9 ((E)-3-hydroxy-2-(2-(methylthio)pyrimidin-4-yl)acrylaldehyde)

• Product Name: (E)-3-hydroxy-2-(2-(methylthio)pyrimidin-4-yl)acrylaldehyde
• CAS No: 1111637-80-9
• MF: C₈H₈N₂O₂S
• MW: 196.226320266724
• CID: 2884001
• Update Time: 2023-08-10

(E)-3-hydroxy-2-(2-(methylthio)pyrimidin-4-yl)acrylaldehyde Chemical and Physical Properties

Names and Identifiers

• (E)-3-hydroxy-2-(2-(methylthio)pyrimidin-4-yl)acrylaldehyde
• 3-hydroxy-2-(2-(methylthio)pyrimidin-4-yl)acrylaldehyde

• Inchi： 1S/C8H8N2O2S/c1-13-8-9-3-2-7(10-8)6(4-11)5-12/h2-5,11H,1H3/b6-4-
• InChI Key： UZHKTNYCTBESGD-XQRVVYSFSA-N
• SMILES： S(C)C1=NC=CC(/C(/C=O)=C\O)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 208
• XLogP3: 1
• Topological Polar Surface Area: 88.4